Cas no 1378835-68-7 (5-(bromomethyl)-3-Isoxazolecarbonitrile)

5-(bromomethyl)-3-Isoxazolecarbonitrile structure
1378835-68-7 structure
Product Name:5-(bromomethyl)-3-Isoxazolecarbonitrile
CAS No:1378835-68-7
MF:C5H3BrN2O
MW:186.994119882584
CID:2114708
Update Time:2023-11-19

5-(bromomethyl)-3-Isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(bromomethyl)-3-Isoxazolecarbonitrile
    • 3-Isoxazolecarbonitrile, 5-(bromomethyl)-
    • CID 89827972
    • Inchi: 1S/C5H3BrN2O/c6-2-5-1-4(3-7)8-9-5/h1H,2H2
    • InChI Key: PXAZKPJMKOVRLU-UHFFFAOYSA-N
    • SMILES: BrCC1=CC(C#N)=NO1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • Density: 1.78±0.1 g/cm3(Predicted)
  • Boiling Point: 309.2±27.0 °C(Predicted)
  • pka: -7.78±0.50(Predicted)
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